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Compound of Interest

Compound Name: Myristoleyl arachidate

Cat. No.: B15600985

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of Myristoleyl arachidate, a wax
ester of significant interest in various scientific and industrial fields, including cosmetics and
pharmaceuticals. This document will delve into its chemical structure, physicochemical
properties, synthesis, and analytical methods, with a particular focus on its applications in
research and drug development.

It is important to clarify the nomenclature at the outset. The term "Myristoleyl" implies an
unsaturated C14 fatty alcohol component (from myristoleic acid), while "Myristyl" refers to the
saturated C14 fatty alcohol (from myristic acid). The preponderance of available chemical data
corresponds to the saturated form, Myristyl arachidate. Therefore, this guide will focus on this
compound. Myristyl arachidate is the ester of myristyl alcohol and arachidic acid.

Myristyl arachidate is chemically known as tetradecyl icosanoate. Its structure consists of a 20-
carbon saturated fatty acid (arachidic acid) ester-linked to a 14-carbon saturated fatty alcohol
(myristyl alcohol).

Chemical Structure:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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